Desoxythymidintriphosphat
Desoxythymidintriphosphat
Brand Name:
Vulcanchem
CAS No.:
1057-33-6
VCID:
VC21009920
InChI:
InChI=1S/C10H17N2O14P3/c1-5-3-12(10(15)11-9(5)14)8-2-6(7(4-13)23-8)24-28(19,20)26-29(21,22)25-27(16,17)18/h3,6-8,13H,2,4H2,1H3,(H,19,20)(H,21,22)(H,11,14,15)(H2,16,17,18)/t6-,7+,8+/m0/s1
SMILES:
CC1=CN(C(=O)NC1=O)C2CC(C(O2)CO)OP(=O)(O)OP(=O)(O)OP(=O)(O)O
Molecular Formula:
C10H17N2O14P3
Molecular Weight:
482.17 g/mol
Desoxythymidintriphosphat
CAS No.: 1057-33-6
Cat. No.: VC21009920
Molecular Formula: C10H17N2O14P3
Molecular Weight: 482.17 g/mol
* For research use only. Not for human or veterinary use.
Specification
| CAS No. | 1057-33-6 |
|---|---|
| Molecular Formula | C10H17N2O14P3 |
| Molecular Weight | 482.17 g/mol |
| IUPAC Name | [hydroxy-[(2R,3S,5R)-2-(hydroxymethyl)-5-(5-methyl-2,4-dioxopyrimidin-1-yl)oxolan-3-yl]oxyphosphoryl] phosphono hydrogen phosphate |
| Standard InChI | InChI=1S/C10H17N2O14P3/c1-5-3-12(10(15)11-9(5)14)8-2-6(7(4-13)23-8)24-28(19,20)26-29(21,22)25-27(16,17)18/h3,6-8,13H,2,4H2,1H3,(H,19,20)(H,21,22)(H,11,14,15)(H2,16,17,18)/t6-,7+,8+/m0/s1 |
| Standard InChI Key | HBKGWQBKINKICK-XLPZGREQSA-N |
| Isomeric SMILES | CC1=CN(C(=O)NC1=O)[C@H]2C[C@@H]([C@H](O2)CO)OP(=O)(O)OP(=O)(O)OP(=O)(O)O |
| SMILES | CC1=CN(C(=O)NC1=O)C2CC(C(O2)CO)OP(=O)(O)OP(=O)(O)OP(=O)(O)O |
| Canonical SMILES | CC1=CN(C(=O)NC1=O)C2CC(C(O2)CO)OP(=O)(O)OP(=O)(O)OP(=O)(O)O |
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